Cas no 1895709-55-3 (7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine)

• Product Name: 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine
• CAS No: 1895709-55-3
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 5744844
• PubChem ID: 117135272
• Update Time: 2025-08-05

7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-(2,2-dimethylpropyl)imidazo[1,2-a]pyridine
• 1895709-55-3
• EN300-1197863
• Imidazo[1,2-a]pyridine, 7-bromo-2-(2,2-dimethylpropyl)-
• 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine

• Inchi： 1S/C12H15BrN2/c1-12(2,3)7-10-8-15-5-4-9(13)6-11(15)14-10/h4-6,8H,7H2,1-3H3
• InChI Key： NYDAQIJNMKJKRW-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC(=C2)CC(C)(C)C

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 5.73±0.50(Predicted)

Additional information on 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine

Professional Introduction to 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine (CAS No. 1895709-55-3)

7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine, a compound with the CAS number 1895709-55-3, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a brominated imidazo[1,2-apyridine] core, which is a critical feature for its interaction with biological targets.

The nomenclature of 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine is highly descriptive, indicating its chemical composition and functional groups. The presence of a bromine atom at the 7-position and an isopropyl group at the 2-position contributes to its distinct reactivity and binding affinity. This compound's synthesis involves multi-step organic reactions, including condensation and bromination processes, which are optimized to achieve high yields and purity.

Recent studies have highlighted the importance of imidazo[1,2-apyridine] derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, making them valuable scaffolds for developing novel therapeutic agents. The bromine substituent in 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine enhances its utility as a building block in medicinal chemistry due to its ability to participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In the context of drug discovery, 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine has been investigated for its potential role in targeting various diseases. Its imidazo[1,2-apyridine] core is known to interact with multiple biological pathways, including those involved in cancer cell proliferation and inflammation. Preclinical studies have demonstrated that derivatives of this compound can modulate key enzymes and receptors implicated in these pathways.

The synthesis of 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine involves a series of carefully controlled reactions. The initial step typically involves the condensation of 2-amino benzaldehyde with an appropriate imidazole derivative under acidic conditions. Subsequent bromination is carried out using brominating agents such as N-bromosuccinimide (NBS), which selectively introduces a bromine atom at the desired position. The final step often includes the addition of an isopropyl group via nucleophilic substitution or other suitable methods.

The structural integrity and purity of 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine are crucial for its application in pharmaceutical research. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the compound's identity and assess its quality. These methods provide detailed information about the compound's molecular structure and impurity profiles.

One of the most compelling aspects of 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine is its versatility in drug design. Researchers can modify various functional groups within its structure to tailor its biological activity. For instance, replacing the bromine atom with other substituents can alter its binding affinity to specific targets. Additionally, incorporating different heterocyclic moieties can expand its therapeutic potential.

The pharmacological properties of 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine have been extensively studied in vitro and in vivo. In cell-based assays, this compound has shown promise in inhibiting the growth of cancer cells by disrupting key signaling pathways. Animal models have further supported these findings by demonstrating its ability to reduce tumor size and improve survival rates in cancerous conditions.

The development of novel antiviral agents has also been explored using derivatives of imidazo[1,2-apyridine]. The structural features of 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine make it an attractive candidate for designing compounds that can interfere with viral replication cycles. Preliminary studies have indicated that certain modifications can enhance its antiviral activity while maintaining safety profiles suitable for clinical use.

In conclusion, 7-bromo-2-(2,2-dimethylpropyl)imidazo1,2-apyridine (CAS No. 1895709-55-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow even further.